BENGHE Foundational & Exploratory

Check Availability & Pricing

Molecular structure and weight of 2-
Methylindolin-1-amine hydrochloride.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Methylindolin-1-amine
Compound Name:
hydrochloride

Cat. No.: B195251

An In-depth Technical Guide to 2-Methylindolin-
1-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,
and synthesis of 2-Methylindolin-1-amine hydrochloride. This document is intended for an
audience of researchers, scientists, and professionals in the field of drug development and
medicinal chemistry.

Molecular Structure and Properties

2-Methylindolin-1-amine hydrochloride is a heterocyclic amine that is primarily utilized as a
synthetic intermediate in the pharmaceutical industry.[1][2][3] Its core structure consists of a 2-
methyl-substituted indoline ring with an amino group attached to the nitrogen at position 1, and
it is supplied as a hydrochloride salt.

Chemical Identifiers and Molecular Weight

The fundamental properties of 2-Methylindolin-1-amine hydrochloride are summarized in the
table below, providing a quick reference for its key identifiers and molecular characteristics.
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Property Value Reference(s)
Molecular Formula CoH13CIN:2 [1112]
Molecular Weight 184.67 g/mol [1][2][4]

2-methyl-2,3-dihydroindol-1-
IUPAC Name ) ] [2][5]
amine;hydrochloride

CAS Registry Number 102789-79-7, 31529-47-2 [1][5]

INChl=1S/C9H12N2.CIH/c1-7-
InChl 6-8-4-2-3-5-9(8)11(7)10;/h2- [1]
5,7H,6,10H2,1H3;1H

Canonical SMILES CC1CC2=CC=CC=C2N1N.CI [1]

Physical and Chemical Properties

The known physical and chemical characteristics of this compound are detailed in the following
table.

Property Value Reference(s)

Solid, Almost white or Light
Appearance ] [1]
brown crystalline powder

Sealed in dry, Room
Storage Temperature or 2-8°C in an [1]

inert atmosphere

Purity >95% [2]

Synthesis and Experimental Protocols

The primary application of 2-Methylindolin-1-amine hydrochloride is as a precursor in the
synthesis of the antihypertensive and diuretic agent, Indapamide.[1][2][3] The synthesis of 2-
Methylindolin-1-amine hydrochloride typically proceeds through the formation of the free
base, 1-amino-2-methylindoline, which is then converted to its hydrochloride salt.
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Synthesis of 1-Amino-2-methylindoline

A common method for the synthesis of 1-amino-2-methylindoline involves the reductive
amination of 2-methylindoline.[1] A detailed experimental protocol, as described in the patent
literature, is as follows:

Materials:

2-methylindoline (140 g)

e Methanol (1 liter)

e Concentrated hydrochloric acid (approx. 95 ml)

e Sodium nitrite (73 g) in water (25% solution)

e Sodium bicarbonate

e Zinc dust (156 Q)

e Ammonium carbonate (264 g) in water (1 liter)

e Toluene

Procedure:

 Dissolve 140 g of 2-methylindoline in 1 liter of methanol.

o Add approximately 95 ml of concentrated hydrochloric acid and cool the solution to 15°C.
e Add a 25% solution of sodium nitrite (73 g) in water dropwise at a temperature of 5-10°C.
e Adjust the pH of the solution to approximately 7.5 with sodium bicarbonate.

e Add 156 g of zinc dust to the mixture.

« While maintaining the temperature at about 5°C, add a solution of 264 g of ammonium
carbonate in 1 liter of water over a period of about 1.5 hours.
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e Stir the mixture at 5-10°C, then warm to 40°C, and filter.

e \Wash the residue with toluene.

This procedure yields the free base, 1-amino-2-methylindoline. The hydrochloride salt is then

prepared from this free base.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 1-amino-2-methylindoline.
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Caption: Synthesis workflow for 1-amino-2-methylindoline.

Biological and Chemical Activity
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While the primary role of 2-Methylindolin-1-amine hydrochloride is a synthetic intermediate,
some general potential for biological interaction can be inferred from its structure. The
presence of the amino group suggests potential for hydrogen bonding with biological targets
such as enzymes.[1] However, specific studies detailing the biological activity or signaling
pathways directly involving 2-Methylindolin-1-amine hydrochloride are not widely available
in the public domain. Its utility is predominantly in serving as a building block for more complex,
biologically active molecules.[1]

Conclusion

2-Methylindolin-1-amine hydrochloride is a well-defined chemical compound with
established physical and chemical properties. Its significance lies in its role as a key
intermediate in the synthesis of pharmaceuticals, most notably Indapamide. The synthetic route
to this compound is well-documented, allowing for its production for research and development
purposes. While direct biological activity is not its primary feature, its structural components
provide a foundation for the synthesis of compounds with therapeutic potential. This guide
serves as a foundational resource for professionals requiring technical information on this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b195251#molecular-structure-and-weight-of-2-
methylindolin-1-amine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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